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Compound of Interest

Compound Name: 2,4,6-Trihydroxybenzaldehyde

Cat. No.: B105460 Get Quote

Essential Safety and Handling Guide for 2,4,6-
Trihydroxybenzaldehyde
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for handling 2,4,6-Trihydroxybenzaldehyde, including operational and disposal

plans.

Hazard Summary: 2,4,6-Trihydroxybenzaldehyde is a chemical compound that requires

careful handling due to its potential health hazards. It is known to cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1][2][3][4] It is important to handle this

compound in a well-ventilated area and take appropriate precautions to avoid direct contact.[1]

[5]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

2,4,6-Trihydroxybenzaldehyde.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Conforming to EN166, NIOSH

(US), or equivalent standards.

[1]

Hand Protection Chemical-resistant gloves

Inspected prior to use. Use

proper glove removal

technique.[1]

Respiratory Protection Dust mask
Type N95 (US) or equivalent.

[6]

Body Protection Laboratory coat
Standard lab coat to prevent

skin contact.

Operational Plan: Handling 2,4,6-
Trihydroxybenzaldehyde
This section provides a step-by-step guide for the safe handling of 2,4,6-
Trihydroxybenzaldehyde in a laboratory setting.

Preparation and Engineering Controls:
Ventilation: Always handle 2,4,6-Trihydroxybenzaldehyde in a well-ventilated area. A fume

hood is highly recommended to minimize inhalation exposure.[1][5]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[7]

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2,4,6-Trihydroxybenzaldehyde.[1]

Clear Workspace: Keep the work area clear of unnecessary items to prevent clutter and

potential contamination.

Handling Procedure:
Don PPE: Put on all required personal protective equipment as outlined in the table above.
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Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to

control dust.[8] Avoid creating dust.[1][2]

Transferring: When transferring the chemical, use a spatula or other appropriate tool to avoid

direct contact. Keep containers closed when not in use.[5]

Spills: In case of a spill, avoid generating dust.[2][5] Carefully sweep or scoop up the

material and place it into a suitable, closed container for disposal.[1][5]

First Aid Measures:
Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2][3]

Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, seek medical

attention.[1][2]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Consult a physician.[1][2][5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1]

Disposal Plan
Proper disposal of 2,4,6-Trihydroxybenzaldehyde and its containers is crucial to prevent

environmental contamination and ensure safety.

Waste Collection: Collect waste 2,4,6-Trihydroxybenzaldehyde in a suitable, closed, and

clearly labeled container.[1][5]

Disposal Method: Dispose of the chemical waste and contaminated packaging in accordance

with local, state, and federal regulations. Do not allow the product to enter drains.[1][2]

Contact a licensed professional waste disposal service to dispose of this material.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical

waste.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4,6-Trihydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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